Cas no 1355171-03-7 (Ethyl benzo[d]oxazole-6-carboxylate)

• Product Name: Ethyl benzo[d]oxazole-6-carboxylate
• CAS No: 1355171-03-7
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• MDL: MFCD16036195
• CID: 1038757
• PubChem ID: 70701062
• Update Time: 2025-04-20

Ethyl benzo[d]oxazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl benzo[d]oxazole-6-carboxylate
• ethyl 1,3-benzoxazole-6-carboxylate
• Ethyl 6-Benzoxazolecarboxylate
• AC3936
• A887006
• DTXSID20743841
• AS-8454
• Ethylbenzo[d]oxazole-6-carboxylate
• MFCD16036195
• 1355171-03-7
• SY022494
• AKOS016002499
• DB-230444
• CS-0208038

• MDL： MFCD16036195
• Inchi： 1S/C10H9NO3/c1-2-13-10(12)7-3-4-8-9(5-7)14-6-11-8/h3-6H,2H2,1H3
• InChI Key： MJICUCWKZPFKFX-UHFFFAOYSA-N
• SMILES： O1C=NC2C=CC(C(=O)OCC)=CC1=2

Computed Properties

• Exact Mass: 191.05800
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.33000
• LogP: 2.00450